![molecular formula C6H3BrClNO2 B1525315 6-Bromo-3-chloropicolinic acid CAS No. 1060815-76-0](/img/structure/B1525315.png)
6-Bromo-3-chloropicolinic acid
Overview
Description
6-Bromo-3-chloropicolinic acid is a chemical compound with the empirical formula C6H3BrClNO2 and a molecular weight of 236.45 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringOC(C1=NC(Br)=CC=C1Cl)=O
. The InChI key is NVXKODKSZLGOCI-UHFFFAOYSA-N
. Physical and Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 236.45 .Scientific Research Applications
Photochemical Reactions
Rollet and Richard (2006) explored the photochemical behaviors of halides, including the reactivity of bromide and chloride with triplets of 6-chloropicolinic acid and 6-bromo-3-chloropicolinic acid. Their findings revealed that bromide ions can effectively trap the triplets of both 6-chloro and 6-bromopicolinic acids, indicating a potential application in studying charge transfer processes and photolytic stability of these compounds in various media (Rollet & Richard, 2006).
Electrocatalytic Processes
Research on the electrocatalytic dechlorination of chloropicolinic acid mixtures, including this compound, by using palladium-modified metal cathodes in aqueous solutions was conducted by Hong-xing et al. (2016). This study demonstrated the potential for efficient dechlorination of chloropicolinic acids to less harmful compounds, highlighting an application in waste management and environmental remediation (Hong-xing et al., 2016).
Structural Studies and Material Science
Willett (2001) investigated the bromination of the 3-Chloroanilinium cation, leading to novel copper(I) bromide lattice structures. This research indicates applications in material science, particularly in the synthesis and characterization of new brominated compounds for potential use in electronics and catalysis (Willett, 2001).
Environmental Impacts and Analysis
Zhai and Zhang (2011) explored the formation and decomposition of polar brominated disinfection byproducts (Br-DBPs) during chlorination processes, which can include compounds like this compound. Their work contributes to understanding the environmental impact and behavior of brominated organic compounds in water treatment and suggests methods for detecting and mitigating harmful byproducts (Zhai & Zhang, 2011).
Safety and Hazards
Properties
IUPAC Name |
6-bromo-3-chloropyridine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClNO2/c7-4-2-1-3(8)5(9-4)6(10)11/h1-2H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVXKODKSZLGOCI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1Cl)C(=O)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60696423 | |
Record name | 6-Bromo-3-chloropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60696423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1060815-76-0 | |
Record name | 6-Bromo-3-chloro-2-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1060815-76-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Bromo-3-chloropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60696423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Bromo-3-chloropicolinic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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